Cas no 478068-13-2 (1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol)

1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol is a fluorinated organic compound featuring a thiazinane moiety, which imparts unique reactivity and physicochemical properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The thiazinane ring contributes to conformational flexibility and potential bioactivity, particularly in drug discovery for targeting CNS and antimicrobial agents. Its structural features also suggest utility as an intermediate in synthesizing more complex fluorinated molecules. The compound’s balanced polarity and stability under various conditions make it suitable for exploratory research in medicinal chemistry and material science. Handling requires standard precautions for fluorinated and heterocyclic compounds.

1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol structure

478068-13-2 structure

Product Name:1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol

CAS No:478068-13-2

MF:C₇H₁₂F₃NOS

MW:215.236491203308

MDL:MFCD01871641

CID:4653553

PubChem ID:3696368

Update Time:2025-06-07

1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol Chemical and Physical Properties

Names and Identifiers

- 1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol
- MDL： MFCD01871641
- Inchi： 1S/C7H12F3NOS/c8-7(9,10)6(12)5-11-1-3-13-4-2-11/h6,12H,1-5H2
- InChI Key： VULXDDBOUZXLRM-UHFFFAOYSA-N
- SMILES： S1CCN(CC1)CC(C(F)(F)F)O

Computed Properties

Exact Mass: 215.05916967g/mol
Monoisotopic Mass: 215.05916967g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 48.8Å²

1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T160270-25mg	1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2		25mg	$ 230.00	2022-06-03
TRC	T160270-50mg	1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2		50mg	$ 380.00	2022-06-03
Apollo Scientific	PC28145-1g	1,1,1-Trifluoro-3-(thiomorpholin-4-yl)propan-2-ol	478068-13-2	tech	1g	£950.00	2023-09-02
abcr	AB297838-500 mg	1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol, 90%; .	478068-13-2	90%	500mg	€678.60	2023-04-26
abcr	AB297838-1 g	1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol, 90%; .	478068-13-2	90%	1g	€1312.80	2023-04-26
Key Organics Ltd	7P-095-1MG	1,1,1-trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	7P-095-5MG	1,1,1-trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	7P-095-10MG	1,1,1-trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	7P-095-0.5G	1,1,1-trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	7P-095-1G	1,1,1-trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol	478068-13-2	>90%	1g	£770.00	2025-02-08